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Compound of Interest

Compound Name: N-Oxalylglycine

Cat. No.: B131530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Oxalylglycine (NOG), a cell-permeable analog of α-ketoglutarate, is a widely utilized

inhibitor of α-ketoglutarate-dependent dioxygenases, including the Jumonji C (JmjC) domain-

containing histone demethylases and prolyl hydroxylase domain (PHD) enzymes.[1][2][3]

Accurate and consistent preparation of N-Oxalylglycine stock solutions is critical for reliable

experimental outcomes in cell-based assays and in vitro studies. Dimethyl sulfoxide (DMSO) is

a common solvent for dissolving N-Oxalylglycine due to its good solubilizing capacity for this

compound.[4][5][6]

This document provides a detailed protocol for the preparation, storage, and handling of N-
Oxalylglycine stock solutions using DMSO.

Physicochemical Properties and Solubility
A summary of the key quantitative data for N-Oxalylglycine is presented in the table below for

easy reference.
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Property Value Source

Molecular Formula C₄H₅NO₅ [1][4][5]

Molecular Weight 147.09 g/mol [1][7]

Appearance Crystalline solid [4][5]

Purity ≥98% [4][5][8]

Solubility in DMSO ~10 mg/mL [4][5][6]

Solubility in Water >10 mg/mL [3][9]

Storage (Solid) -20°C for ≥ 4 years [4][5]

Storage (in Solvent) -80°C for up to 1 year [7]

Experimental Protocol: Preparation of a 100 mM N-
Oxalylglycine Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of N-Oxalylglycine in

DMSO. This concentration is a common starting point for subsequent dilutions to working

concentrations for various assays.

Materials:

N-Oxalylglycine (crystalline solid, ≥98% purity)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Inert gas (e.g., argon or nitrogen)
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Procedure:

Pre-handling Precautions: Before opening, centrifuge the vial of N-Oxalylglycine powder to

ensure all the solid is at the bottom of the vial. This is especially important for small

quantities.

Weighing N-Oxalylglycine:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of N-Oxalylglycine. For example, to prepare 1 mL of

a 100 mM stock solution, you will need 14.71 mg of N-Oxalylglycine.

Calculation:

Volume of DMSO (L) x Desired Concentration (mol/L) x Molecular Weight ( g/mol ) =

Mass of N-Oxalylglycine (g)

0.001 L x 0.1 mol/L x 147.09 g/mol = 0.014709 g = 14.71 mg

Solvent Addition:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

weighed N-Oxalylglycine. For the example above, add 1 mL of DMSO.

For enhanced stability, it is recommended to use DMSO that has been purged with an

inert gas like argon or nitrogen to remove dissolved oxygen.[4]

Dissolution:

Tightly cap the tube.

Vortex the solution until the N-Oxalylglycine is completely dissolved. Gentle warming in a

water bath (not exceeding 37°C) can aid dissolution if necessary, though it is generally

soluble at room temperature.

Storage:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles the main stock

undergoes.

Store the aliquots at -20°C or -80°C. For long-term storage (up to one year), -80°C is

recommended.[7]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Workflow for Preparing N-Oxalylglycine Stock Solution
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Workflow for N-Oxalylglycine Stock Solution Preparation
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Caption: A flowchart illustrating the key steps in preparing an N-Oxalylglycine stock solution in

DMSO.

Signaling Pathway Inhibition by N-Oxalylglycine
N-Oxalylglycine functions as a competitive inhibitor of α-ketoglutarate-dependent

dioxygenases. These enzymes play crucial roles in various cellular processes, including
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epigenetic regulation and hypoxia signaling. The diagram below illustrates the inhibitory action

of N-Oxalylglycine on two major classes of these enzymes.

Inhibitory Action of N-Oxalylglycine
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Caption: N-Oxalylglycine inhibits JmjC histone demethylases and prolyl hydroxylases,

impacting epigenetic regulation and hypoxia signaling.

Important Considerations
DMSO Quality: Use high-purity, anhydrous DMSO to prevent compound degradation. DMSO

is hygroscopic and will readily absorb water from the atmosphere.

Final DMSO Concentration in Assays: When diluting the stock solution into aqueous buffers

or cell culture media, ensure the final concentration of DMSO is low (typically <0.5%) to

avoid solvent-induced cellular toxicity or off-target effects.[10]

Safety Precautions: N-Oxalylglycine should be handled in a laboratory setting with

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat. Consult the Safety Data Sheet (SDS) for detailed safety information.[4]
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Aqueous Solutions: While N-Oxalylglycine is soluble in aqueous buffers like PBS (pH 7.2)

at approximately 10 mg/mL, it is not recommended to store aqueous solutions for more than

one day.[4] For experiments requiring an aqueous solution, it is best to prepare it fresh from

the solid material or by diluting the DMSO stock solution immediately before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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